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Compound of Interest

Compound Name: 4-tert-Butyl-2-ethylphenol

Cat. No.: B15336012 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the role of 4-tert-Butyl-2-
ethylphenol in polymer chemistry. Due to its primary function as a chemical intermediate, this

document will also cover the applications and properties of its key derivative, 2,2'-

methylenebis(6-tert-butyl-4-ethylphenol), a widely used antioxidant in the polymer industry.

Introduction to 4-tert-Butyl-2-ethylphenol
4-tert-Butyl-2-ethylphenol is a sterically hindered phenolic compound. While not extensively

used as a primary antioxidant in its monomeric form, it serves as a crucial building block for the

synthesis of more complex and effective polymer stabilizers. Its chemical structure, featuring a

bulky tert-butyl group and an ethyl group ortho and para to the hydroxyl group respectively,

provides the foundational characteristics for antioxidant activity.

The principal application of 4-tert-Butyl-2-ethylphenol in polymer chemistry is as a reactant in

the synthesis of 2,2'-methylenebis(6-tert-butyl-4-ethylphenol).[1] This resulting bisphenolic

compound is a highly effective, non-discoloring antioxidant used to protect a variety of

polymers from thermal and oxidative degradation.[2]

Physicochemical Properties
A summary of the key physicochemical properties of 4-tert-Butyl-2-ethylphenol and its

significant derivative, 2,2'-methylenebis(6-tert-butyl-4-ethylphenol), is presented below for easy
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comparison.

Property 4-tert-Butyl-2-ethylphenol
2,2'-methylenebis(6-tert-
butyl-4-ethylphenol)

CAS Number 63452-61-9[3] 88-24-4[4]

Molecular Formula C₁₂H₁₈O[3][5] C₂₅H₃₆O₂[4]

Molecular Weight 178.27 g/mol [3][5] 368.55 g/mol [4]

Appearance - White crystalline powder[4]

Boiling Point 254.6 °C at 760 mmHg[3] -

Melting Point - 119-122 °C[4]

Flash Point 115.4 °C[3] Not applicable[4]

Density 0.951 g/cm³[3] -

Mechanism of Action as an Antioxidant Precursor
Sterically hindered phenols, such as those derived from 4-tert-Butyl-2-ethylphenol, function

as primary antioxidants by interrupting the free-radical chain reactions that lead to polymer

degradation. The mechanism involves the donation of a hydrogen atom from the phenolic

hydroxyl group to a peroxy radical, which is a key intermediate in the auto-oxidation cycle of

polymers. This process is outlined in the diagram below.
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Antioxidant Intervention
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Caption: Mechanism of a hindered phenol antioxidant.

The resulting phenoxy radical is stabilized by the bulky substituents (tert-butyl and ethyl

groups), which prevents it from initiating new oxidation chains. This steric hindrance is crucial

for the efficiency of the antioxidant.

Applications in Polymer Systems
The primary derivative, 2,2'-methylenebis(6-tert-butyl-4-ethylphenol), commercially known as

Antioxidant 425 or Yoshinox 425, finds application in a variety of polymers.[2][6]

ABS Resins: It provides excellent viscosity stability and prevents discoloration, which is

critical for maintaining the aesthetic and mechanical properties of Acrylonitrile Butadiene

Styrene.[2]

Polyvinyl Chloride (PVC): It is used as a stabilizer to prevent thermal degradation during

processing and to enhance the long-term stability of PVC products.[2]
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Latex: In latex applications, it helps to maintain the properties of the polymer emulsion and

the final product.[2]

Polyolefins: While less common, it can be used in polyethylene (PE) and polypropylene (PP)

to provide thermal stability.

Experimental Protocols
The following is a generalized protocol for evaluating the performance of a hindered phenolic

antioxidant, such as one derived from 4-tert-Butyl-2-ethylphenol, in a polymer matrix like

polypropylene.

Objective: To assess the thermo-oxidative stability of polypropylene stabilized with a hindered

phenolic antioxidant.

Materials and Equipment:

Polypropylene (PP) powder (unstabilized)

Hindered phenolic antioxidant (e.g., 2,2'-methylenebis(6-tert-butyl-4-ethylphenol))

Internal mixer or twin-screw extruder

Compression molding press

Forced-air oven

Melt flow indexer (MFI)

Spectrophotometer for color measurement (e.g., CIE Lab* scale)

Experimental Workflow:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.m-chemical.co.jp/en/products/departments/mcc/finechem/product/1201479_7988.html
https://www.benchchem.com/product/b15336012?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15336012?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Accelerated Aging

Performance Analysis

1. Dry Blending
PP + Antioxidant

2. Melt Compounding
(e.g., 180-220 °C)

3. Pelletization

4. Compression Molding
(e.g., 190 °C, 10 MPa)

5. Oven Aging
(e.g., 150 °C)

6. Melt Flow Index (MFI)
(ASTM D1238)

7. Color Measurement
(Yellowness Index)

8. Mechanical Testing
(Tensile Strength, Elongation)

9. Data Comparison
(Stabilized vs. Unstabilized)

Click to download full resolution via product page

Caption: Workflow for evaluating antioxidant performance.
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Procedure:

Compounding:

Prepare formulations of unstabilized PP with varying concentrations of the antioxidant

(e.g., 0.1%, 0.25%, 0.5% by weight). Include a control sample with no antioxidant.

Dry blend the PP powder and the antioxidant thoroughly.

Melt compound the blends using an internal mixer or a twin-screw extruder at a

temperature appropriate for PP (e.g., 180-220 °C).

Sample Preparation:

Pelletize the compounded material.

Compression mold the pellets into plaques of a defined thickness (e.g., 1 mm) for testing.

Accelerated Oven Aging:

Place the molded plaques in a forced-air oven at an elevated temperature (e.g., 150 °C) to

accelerate thermo-oxidative degradation.

Remove samples at regular intervals (e.g., 0, 24, 48, 96, 168 hours).

Performance Evaluation:

Melt Flow Index (MFI): Measure the MFI of the aged samples according to ASTM D1238.

A significant increase in MFI indicates chain scission, while a decrease suggests cross-

linking. A stable MFI over time indicates effective stabilization.

Colorimetry: Measure the yellowness index (YI) or other color parameters of the aged

plaques. An increase in YI signifies discoloration due to degradation.

Mechanical Properties: Conduct tensile tests to measure properties like tensile strength

and elongation at break. Retention of these properties over time indicates good

stabilization.
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Data Presentation
The performance of different concentrations of the antioxidant can be summarized in tables for

clear comparison.

Table 1: Melt Flow Index (g/10 min) after Oven Aging at 150 °C

Aging Time
(hours)

Control (0%
AO)

0.1%
Antioxidant

0.25%
Antioxidant

0.5%
Antioxidant

0 2.0 2.1 2.0 2.0

24 15.5 3.5 2.5 2.2

48 Degraded 8.0 3.8 2.8

96 Degraded 25.0 9.5 4.5

168 Degraded Degraded 20.1 8.7

Table 2: Yellowness Index (YI) after Oven Aging at 150 °C

Aging Time
(hours)

Control (0%
AO)

0.1%
Antioxidant

0.25%
Antioxidant

0.5%
Antioxidant

0 1.5 1.6 1.6 1.7

24 25.8 5.2 3.1 2.5

48 Degraded 12.3 6.8 4.3

96 Degraded 30.1 15.4 8.9

168 Degraded Degraded 28.7 15.2

Conclusion
4-tert-Butyl-2-ethylphenol is a key intermediate in the synthesis of high-performance phenolic

antioxidants. Its derivative, 2,2'-methylenebis(6-tert-butyl-4-ethylphenol), is a versatile and

effective stabilizer for a range of polymers, offering excellent protection against thermo-
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oxidative degradation. The provided protocols offer a framework for researchers to evaluate the

efficacy of such antioxidants in their specific polymer systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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